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Compound of Interest

Compound Name: 4-iodo-N-methylpyridin-3-amine

Cat. No.: B8681744

Get Quote

Executive Summary & Compound Identity
4-iodo-N-methylpyridin-3-amine is a high-value heterocyclic building block utilized primarily in

the synthesis of kinase inhibitors and GPBAR1 agonists. Its structural core—a pyridine ring

substituted with an iodine atom at the C4 position and a secondary methylamine at C3—

provides a unique "ortho-haloamine" handle. This motif enables rapid diversification via

palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) followed by cyclization

to form fused bicyclic systems (e.g., azaindoles, naphthyridines).
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Property Specification

IUPAC Name 4-iodo-N-methylpyridin-3-amine

CAS Number 438579-35-2

Molecular Formula C₆H₇IN₂

Molecular Weight 234.04 g/mol

SMILES CNc1c(I)ccnc1

Key Isotopes ¹H, ¹³C, ¹²⁷I (Monoisotopic), ¹⁴N

Appearance Pale yellow to brown solid/oil (purity dependent)

Structural Elucidation Strategy
The primary analytical challenge lies in distinguishing this regioisomer from its inverse

congener, 3-iodo-N-methylpyridin-4-amine. Both isomers possess identical mass (MW 234)

and similar polarity. Definitive structural assignment requires a multi-modal approach combining

¹H NMR connectivity analysis and ¹³C chemical shift validation.

Nuclear Magnetic Resonance (NMR) Analysis
The ¹H NMR spectrum of 4-iodo-N-methylpyridin-3-amine is distinct due to the electronic

influence of the iodine atom at C4 and the methylamino group at C3.

Predicted ¹H NMR Profile (CDCl₃, 400 MHz)
Note: Chemical shifts are estimated based on substituent additivity rules and analog data (e.g.,

6-chloro-4-iodo-N-methylpyridin-3-amine).
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Proton Shift (δ, ppm) Multiplicity
Coupling (J,
Hz)

Assignment
Logic

H2 8.05 – 8.15 Singlet (s) -

Deshielded by

ring Nitrogen and

adjacent amine.

Diagnostic: Lack

of large coupling

confirms C2

position.

H6 7.80 – 7.90 Doublet (d) J ≈ 5.0 Hz

Adjacent to ring

Nitrogen;

couples to H5.

H5 7.45 – 7.55 Doublet (d) J ≈ 5.0 Hz

Shielded relative

to H6; adjacent

to Iodine.

NH 4.50 – 5.00 Broad (br s) -

Exchangeable.

Chemical shift

varies with

concentration/sol

vent.

N-Me 2.90 – 3.00 Singlet (s) -

Characteristic

methyl doublet if

J₍NH-CH₃₎ is

resolved (rare in

CDCl₃).

Regioisomer Differentiation Workflow
To confirm the Iodine is at C4 (and not C3), analyze the coupling of the most deshielded proton

(H2 vs H6).

Target (4-Iodo): H2 is a singlet. H5 and H6 form a doublet pair (J ≈ 5 Hz).

Isomer (3-Iodo): H2 is a singlet. H5 and H6 form a doublet pair (J ≈ 5 Hz).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8681744?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Distinction (NOESY/HMBC):

NOESY: In the target structure, the N-Me group will show a strong NOE correlation to H2

and no correlation to H5/H6 (blocked by Iodine).

HMBC: The N-Me protons will show a ³J correlation to C3. C3 will couple to H2.

Mass Spectrometry (MS) Fragmentation
Ionization: ESI+ (Electrospray Ionization).

Parent Ion: [M+H]⁺ = 235.0 m/z.

Isotope Pattern: Iodine is monoisotopic (¹²⁷I). The spectrum will lack the characteristic M+2

isotope patterns seen in chloro- or bromo-analogs.

Fragmentation:

Loss of Methyl radical (M-15).

Loss of Iodine radical (M-127) is a dominant pathway due to the weak C-I bond, often

yielding a pyridyl cation at m/z ~107.

Visualization: Structural Validation Logic
The following diagram illustrates the logical flow for confirming the structure using

spectroscopic data.
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Unknown Isomer
(MW 234.04)

1H NMR Analysis
(DMSO-d6 or CDCl3)

Identify H2 Signal
(Most deshielded singlet)

NOESY Experiment
(Irradiate N-Me group)

NOE to H2?

CONFIRMED:
4-iodo-N-methylpyridin-3-amine

(Iodine blocks N-Me/H5 interaction)

Strong Signal

REJECTED:
3-iodo-N-methylpyridin-4-amine
(N-Me would show NOE to H5)

No Signal

Click to download full resolution via product page

Figure 1: Decision tree for distinguishing regioisomers using NOESY NMR correlations.

Reactivity Profile & Handling
The Ortho-Haloamine Effect
The proximity of the amino group (C3) to the iodide (C4) makes this molecule susceptible to

spontaneous cyclization under certain conditions, but also makes it a potent substrate for

cascade reactions.
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Lability: The C-I bond is weaker than C-Br or C-Cl. Avoid prolonged exposure to light

(photolytic deiodination).

Oxidation: The secondary amine is prone to oxidation to the N-oxide or imine if stored in air.

Store under Argon at -20°C.

Functionalization Workflow
This scaffold is typically used in a "Sandwich" functionalization strategy:

Step 1 (C4 Functionalization): Suzuki or Sonogashira coupling at the C-I bond. The free

amine may require protection (e.g., Boc) depending on the catalyst system, though modern

precatalysts (e.g., XPhos Pd G4) often tolerate free amines.

Step 2 (C3 Functionalization): The amine can act as a nucleophile for acylation or reductive

amination.

4-iodo-N-methylpyridin-3-amine

Suzuki Coupling
(R-B(OH)2, Pd cat)Path A (C-I)

Acylation
(R-COCl, Base)

Path B (N-H)

4-Aryl-3-aminopyridine

Amide Intermediate

Cyclization
(e.g. to Azaindole) Fused Heterocycle

Click to download full resolution via product page

Figure 2: Common synthetic pathways utilizing the 4-iodo-N-methylpyridin-3-amine scaffold.

Experimental Protocols
Purity Verification (HPLC-MS)

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 8 minutes.
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Detection: UV at 254 nm (aromatic) and 220 nm (amide/amine).

Acceptance Criteria: Purity > 95% by area integration; MS confirms m/z 235 [M+H]⁺.

Storage & Stability
State: Solid or viscous oil.

Conditions: Hygroscopic and light-sensitive. Store in amber vials under inert atmosphere

(N₂/Ar).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Structural Analysis of 4-Iodo-N-methylpyridin-3-amine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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